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stabilizing Solvent Blue 83 in acidic and basic

conditions
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Compound Focus: C.l. Solvent Blue 83

CAS No.: 103220-11-7

Cat. No.: S1818684

Chemical Profile of Solvent Blue 83

Solvent Blue 83 is a triarylmethane dye known for its robust chemical stability, particularly in challenging

pH environments. The table below summarizes its key stability characteristics:

Property

Characteristics and Performance

Chemical Class

Molecular
Formula

Thermal Stability

Acid/Base
Stability

Solubility Profile

Triarylmethane dye [1]

Ci2H11N3 [1]

Excellent heat resistance up to 280°C [1]

Resistant to 5% hydrochloric acid and 5% sodium carbonate solutions; no
observed changes [1]

Insoluble in water; soluble in various organic solvents (e.g., alcohols, esters,
aromatic solvents) [1]

The molecular structure of Solvent Blue 83, featuring a central triarylmethane core with dimethylamino and

phenylamino substituents, contributes to its stability. These electron-donating groups create a stable,
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conjugated system that helps the molecule resist degradation under various chemical stresses [1].

Frequently Asked Questions (FAQSs)

1. Is Solvent Blue 83 stable in acidic conditions? Yes, it demonstrates excellent stability in acidic

environments. Testing shows no observable changes when exposed to 5% hydrochloric acid solution [1].

2. Can I use Solvent Blue 83 in basic solutions? Yes, it is also stable in basic conditions. It shows

resistance to 5% sodium carbonate solutions with no observed decomposition [1].

3. What is the thermal limit for Solvent Blue 83? The dye exhibits exceptional thermal stability, with

documented heat resistance up to 280°C, making it suitable for high-temperature applications [1].

Troubleshooting Guide

While the dye is inherently stable, some issues can arise from external factors.

Problem Possible Cause Suggested Solution
Unexpected Color Exposure to strong oxidizing Use within specified pH and chemical
Fade/Change agents or extreme pH beyond parameters; avoid strong oxidizers.

tested range [1].

Poor Solubility or Incorrect solvent selection; water
Precipitation contamination [1].

Inconsistent Degradation from prolonged
Staining/Results exposure to intense light [3].

Ensure use of compatible organic solvents
(e.g., chloroform, DMSO, methanol); keep
system anhydrous [1] [2].

Protect dye solutions and dyed materials
from direct light; store in dark containers.

Experimental Protocol: Verifying Dye Stability

You can confirm the stability of Solvent Blue 83 under your specific conditions with this experimental

workflow.
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Materials:

e Solvent Blue 83

High-purity organic solvent (e.g., methanol, ethanol)

Acid and base solutions for pH adjustment (e.g., HCI, NaOH)
Spectrophotometer (UV-Vis)

Cuvettes

pH meter
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e Volumetric flasks, pipettes

Procedure:

e Preparation: Dissolve a precise amount of Solvent Blue 83 in your chosen solvent to prepare a stock
solution [1].

e Sample Preparation: Split the stock solution into several vials. Adjust the pH of these vials to cover
the range you wish to test (e.g., pH 2, 7, and 12) using small volumes of acid or base solutions.
Leave one vial at the native pH as a control.

¢ Incubation: Allow the vials to stand for a predetermined period (e.g., 1 hour, 24 hours) under
controlled temperature and protected from light [3].

e Analysis: Measure the absorbance of each sample using a spectrophotometer. The characteristic
absorption peak for this class of dyes is typically in the visible range [1].

¢ Data Interpretation: Compare the absorbance values and the wavelength of maximum absorption
(Amax) between the treated samples and the control. A significant change in absorbance or a shift in
Amax indicates an interaction or degradation.

Key Stability Insights

¢ Proven Resilience: Solvent Blue 83 has demonstrated stability in both 5% HCI and 5% sodium
carbonate, providing a verified working range [1].
e Thermal Endurance: Its heat resistance up to 280°C allows for use in high-temperature processing

[1].
¢ Light Sensitivity: Like many dyes, it may be susceptible to prolonged exposure to intense light. For
long-term storage or use, protecting solutions and substrates from light is recommended [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1818684+#stabilizing-solvent-blue-83-in-acidic-and-basic-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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